Cas no 568556-32-1 (BENZENAMINE, 3-METHYL-4-(4-OXAZOLYL)-)

• Product Name: BENZENAMINE, 3-METHYL-4-(4-OXAZOLYL)-
• CAS No: 568556-32-1
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 3360271
• PubChem ID: 85849346
• Update Time: 2025-04-21

BENZENAMINE, 3-METHYL-4-(4-OXAZOLYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 3-METHYL-4-(4-OXAZOLYL)-
• 568556-32-1
• DTXSID201297163
• 3-Methyl-4-(4-oxazolyl)benzenamine

• Inchi： 1S/C10H10N2O/c1-7-4-8(11)2-3-9(7)10-5-13-6-12-10/h2-6H,11H2,1H3
• InChI Key： HQNFQKPNFWQNMG-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2=COC=N2)C(C)=C1

Computed Properties

• Exact Mass: 174.079312947Da
• Monoisotopic Mass: 174.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.1Ų